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Compound of Interest

Compound Name: 6-Cyanonicotinamide

CAS No.: 14178-45-1

Cat. No.: B084341

Get Quote

Executive Summary
6-Cyanonicotinamide (6-cyanopyridine-3-carboxamide) represents a critical structural motif in

medicinal chemistry, serving as a bifunctional pyridine intermediate. Its structure combines the

hydrogen-bonding capacity of a primary amide with the electrophilic reactivity of a nitrile group.

Precise thermochemical data—specifically enthalpies of formation (

), combustion (

), and sublimation (

)—are prerequisites for:

Process Safety: Predicting exothermicity in scale-up synthesis.

Drug Design: Modeling ligand-receptor binding energies (solvation/desolvation penalties).

Stability Profiling: Assessing shelf-life and degradation pathways.
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This guide provides a calculated baseline for these properties and details the validated

experimental workflows required to verify them.

Chemical Identity & Structural Baseline[1]
Before thermochemical analysis, the material must meet strict purity standards (>99.9% molar

purity recommended for combustion calorimetry).

Property Detail

IUPAC Name 6-Cyanopyridine-3-carboxamide

CAS Registry 14178-45-1

Molecular Formula

Molar Mass 147.13 g/mol

Physical State Solid (Crystalline)

Predicted Melting Point > 200°C (Decomposition likely)

Theoretical Estimation (Group Additivity)
In the absence of direct experimental values, we apply Benson’s Group Additivity principles,

utilizing Nicotinamide as the structural scaffold and correcting for the H

CN substitution at the C6 position.

Reference (Nicotinamide, s):

kJ/mol.

Substitution Correction (Aromatic H

CN): The introduction of a cyano group generally increases

(making it more positive) by approximately +110 to +130 kJ/mol due to the endothermic
nature of the C-C triple bond formation relative to C-H.
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Electronic Effects: The para-like relationship between the electron-withdrawing amide and

nitrile groups stabilizes the ring less than isolated substituents, suggesting a slightly higher

enthalpy.

Estimated Standard Molar Enthalpy of Formation (

, solid):

Experimental Methodologies
To replace estimates with high-fidelity data, the following three-stage experimental protocol is

required.

Phase 1: Purity & Fusion (DSC)
Objective: Determine purity and Enthalpy of Fusion (

). Instrument: Differential Scanning Calorimeter (e.g., PerkinElmer DSC 8500).

Calibration: Indium (

) and Zinc (

) standards.

Protocol:

Seal 2–4 mg of sample in aluminum pans.

Heat at 5 K/min under

purge (20 mL/min).

Purity Calculation: Use the Van't Hoff equation on the melting endotherm peak shape.

Note: If decomposition occurs (exothermic deviation) prior to melting, fusion enthalpy

cannot be measured directly and must be derived via solution calorimetry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 2: Energy of Combustion (Static Bomb
Calorimetry)
Objective: Measure

to derive

. Instrument: Isoperibol Oxygen Bomb Calorimeter.

Critical Protocol for Nitrogenous Compounds: The combustion of 6-Cyanonicotinamide
produces

gas, but side reactions generate nitric acid (

), which releases extra heat. This must be corrected.

Sample Preparation: Pelletize

0.5 g of dried sample.

Combustion Reaction:

Washburn Corrections:

Nitric Acid Correction: Rinse the bomb interior with distilled water and titrate with 0.1 M

NaOH to quantify

formed. Subtract this energy (

of

) from the total heat.

Cotton Thread/Fuse Wire: Subtract heat of combustion for ignition aids.

Phase 3: Vapor Pressure & Sublimation (Knudsen
Effusion)
Objective: Determine Enthalpy of Sublimation (
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). Method: Knudsen Mass-Loss Effusion.

Since 6-Cyanonicotinamide is a polar solid, it likely has low vapor pressure.

Setup: Place sample in a Knudsen cell with a known orifice area (

).

Measurement: Measure mass loss (

) over time (

) at controlled temperatures (

) in high vacuum (

).

Calculation: Use the Knudsen equation to find vapor pressure (

):

(Where

is the Clausing factor and

is molar mass).

Derivation: Plot

vs

. The slope equals

.

Mandatory Visualization
Diagram 1: Thermochemical Characterization Workflow
This flowchart illustrates the sequential logic from synthesis to thermodynamic derivation.
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Figure 1: Integrated workflow for the thermochemical profiling of 6-Cyanonicotinamide.

Diagram 2: Thermodynamic Cycle (Hess's Law)
This diagram visualizes how the Enthalpy of Formation is derived from Combustion data.

Elements in Standard States
7 C(graphite) + 2.5 H2(g) + 1.5 N2(g) + 0.5 O2(g)

6-Cyanonicotinamide (Solid)
C7H5N3O

 ΔfH° (Target Unknown)

Combustion Products
7 CO2(g) + 2.5 H2O(l) + 1.5 N2(g)

 Sum of ΔfH° (Products)
(Known Reference Data)

 ΔcH° (Measured)

Click to download full resolution via product page

Figure 2: Born-Haber cycle illustrating the calculation of Formation Enthalpy via Combustion.

Data Analysis & Calculation Framework
To convert raw calorimetric data into standard properties, use the following derivation logic.
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Standard Molar Enthalpy of Combustion ( )
: Molar internal energy of combustion (measured).

: Change in moles of gas.

Reactants gas:

moles

.

Products gas:

moles

moles

moles.

.

Implication: The enthalpy is slightly less negative than the internal energy.

Standard Molar Enthalpy of Formation ( )
Using Hess's Law (as shown in Figure 2):

Required Reference Values (at 298.15 K):
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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